1-Methyl-4-[(3-phenyl-1-adamantyl)carbonyl]piperazine hydrochloride

• IUPAC Name: (4-methylpiperazin-1-yl)-(3-phenyl-1-adamantyl)methanone;hydrochloride
• InChI: InChI=1S/C22H30N2O.ClH/c1-23-7-9-24(10-8-23)20(25)22-14-17-11-18(15-22)13-21(12-17,16-22)19-5-3-2-4-6-19;/h2-6,17-18H,7-16H2,1H3;1H
• InChI Key: SNRUXVYZYQPXTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C23CC4CC(C2)CC(C4)(C3)C5=CC=CC=C5.Cl
• Molecular Formula: C22H31ClN2O
• Molecular Weight: 374.9 g/mol

Description

“1-Methyl-4-[(3-phenyl-1-adamantyl)carbonyl]piperazine hydrochloride” is a chemical compound. The adamantyl moiety in this compound results in high lipophilicity, which can modify the biological availability of these molecules. In almost all cases, an adamantyl-bearing compound will be more lipophilic than the des-adamantyl analog.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the reaction of 5-(1-adamantyl)-4-phenyl-1,2,4-triazoline-3-thione with formaldehyde and 1-substituted piperazines yielded the corresponding N-Mannich bases. The reaction of 5-(1-adamantyl)-4-methyl-1,2,4-triazoline-3-thione with various 2-aminoethyl chloride yielded separable mixtures of the S-(2-aminoethyl) and the N-(2-aminoethyl) derivatives.

Molecular Structure Analysis

The molecular structure of “1-Methyl-4-[(3-phenyl-1-adamantyl)carbonyl]piperazine hydrochloride” is characterized by the presence of an adamantyl moiety, a phenyl group, and a piperazine ring. The new derivatives present an aryl substitution at C-1 adamantane position.